![molecular formula C18H13NO3 B3829506 4-[(4-acetylphenyl)amino]-1,2-naphthalenedione](/img/structure/B3829506.png)
4-[(4-acetylphenyl)amino]-1,2-naphthalenedione
Overview
Description
4-[(4-acetylphenyl)amino]-1,2-naphthalenedione, also known as Naphthol AS-E, is a synthetic dye used in various scientific research applications. It is a yellowish-orange powder that is soluble in water and organic solvents.
Scientific Research Applications
4-[(4-acetylphenyl)amino]-1,2-naphthalenedione AS-E is widely used in scientific research as a fluorescent probe for detecting metal ions such as copper, iron, and zinc. It is also used as a pH indicator and in the synthesis of various organic compounds. In addition, this compound AS-E has been used in the development of biosensors for detecting glucose and other biomolecules.
Mechanism of Action
The mechanism of action of 4-[(4-acetylphenyl)amino]-1,2-naphthalenedione AS-E involves the formation of a complex with metal ions, which results in a change in the fluorescence intensity of the dye. The binding of this compound AS-E to metal ions is reversible, allowing for the detection of metal ions in real-time.
Biochemical and Physiological Effects:
This compound AS-E has no known biochemical or physiological effects on humans or animals. However, it has been shown to be toxic to aquatic organisms at high concentrations.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(4-acetylphenyl)amino]-1,2-naphthalenedione AS-E is its high sensitivity and selectivity for metal ions. It can detect metal ions in the nanomolar range, making it a valuable tool for studying metal ion homeostasis in cells and tissues. However, this compound AS-E has limitations in terms of its stability and solubility in aqueous solutions. It is also sensitive to pH and temperature changes, which can affect its fluorescence intensity.
Future Directions
There are several future directions for the use of 4-[(4-acetylphenyl)amino]-1,2-naphthalenedione AS-E in scientific research. One area of interest is the development of new biosensors for detecting biomolecules such as glucose and neurotransmitters. Another area of interest is the use of this compound AS-E in imaging studies to visualize metal ions in living cells and tissues. Additionally, the development of new synthesis methods for this compound AS-E could lead to improved stability and solubility in aqueous solutions.
properties
IUPAC Name |
4-(4-acetylanilino)naphthalene-1,2-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO3/c1-11(20)12-6-8-13(9-7-12)19-16-10-17(21)18(22)15-5-3-2-4-14(15)16/h2-10,19H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFQDKMWSKDRWAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC2=CC(=O)C(=O)C3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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